Cas no 55212-82-3 (2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-)
55212-82-3 structure
Product Name:2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
CAS No:55212-82-3
MF:C10H17NO3
MW:199.246883153915
CID:352538
PubChem ID:580979
Update Time:2025-04-19
2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
- ethyl 3-morpholin-4-ylbut-2-enoate
- 55212-82-3
- ethyl 3-(morpholin-4-yl)but-2-enoate
- AKOS034464081
- DTXSID10342342
- ethyl 3-morpholinobut-2-enate
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- Inchi: 1S/C10H17NO3/c1-3-14-10(12)8-9(2)11-4-6-13-7-5-11/h8H,3-7H2,1-2H3
- InChI Key: CENCNIGVANECFS-UHFFFAOYSA-N
- SMILES: O1CCN(C(=CC(=O)OCC)C)CC1
Computed Properties
- Exact Mass: 199.12091
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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